Cas no 1567105-51-4 (3,5-dibromo-2-ethynylpyridine)

3,5-Dibromo-2-ethynylpyridine is a halogenated pyridine derivative featuring both bromine substituents and an ethynyl functional group, making it a versatile intermediate in organic synthesis. The presence of bromine atoms at the 3- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the ethynyl group at the 2-position allows for further functionalization via click chemistry or alkyne-based transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are valuable for constructing complex heterocyclic scaffolds. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
3,5-dibromo-2-ethynylpyridine structure
3,5-dibromo-2-ethynylpyridine structure
Product name:3,5-dibromo-2-ethynylpyridine
CAS No:1567105-51-4
MF:C7H3Br2N
MW:260.913419961929
CID:6468785
PubChem ID:104277763

3,5-dibromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-2-ethynylpyridine
    • Pyridine, 3,5-dibromo-2-ethynyl-
    • Inchi: 1S/C7H3Br2N/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
    • InChI Key: LKQNPZQYMLDGQW-UHFFFAOYSA-N
    • SMILES: C1(C#C)=NC=C(Br)C=C1Br

Experimental Properties

  • Density: 2.06±0.1 g/cm3(Predicted)
  • Boiling Point: 258.1±40.0 °C(Predicted)
  • pka: -2.46±0.32(Predicted)

3,5-dibromo-2-ethynylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1913886-2.5g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
2.5g
$1791.0 2023-09-17
Enamine
EN300-1913886-0.5g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
0.5g
$877.0 2023-09-17
Enamine
EN300-1913886-10.0g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
10g
$5405.0 2023-06-02
Enamine
EN300-1913886-1g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
1g
$914.0 2023-09-17
Enamine
EN300-1913886-0.05g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
0.05g
$768.0 2023-09-17
Enamine
EN300-1913886-0.1g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
0.1g
$804.0 2023-09-17
Enamine
EN300-1913886-5.0g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
5g
$3645.0 2023-06-02
Enamine
EN300-1913886-5g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
5g
$2650.0 2023-09-17
Enamine
EN300-1913886-1.0g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
1g
$1256.0 2023-06-02
Enamine
EN300-1913886-0.25g
3,5-dibromo-2-ethynylpyridine
1567105-51-4
0.25g
$840.0 2023-09-17

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